5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C10H15N5S
• Molecular Weight: 237.33 g/mol
• IUPAC Name: 3-[(3,5-dimethylpyrazol-1-yl)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H15N5S/c1-4-14-9(11-12-10(14)16)6-15-8(3)5-7(2)13-15/h5H,4,6H2,1-3H3,(H,12,16)
• InChI Key: MFUYQHOXBLTJLI-UHFFFAOYSA-N
• SMILES: CCN1C(=NNC1=S)CN2C(=CC(=N2)C)C

Description

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol, also known as DMPT, is a sulfur-containing compound that has been extensively studied for its potential applications in various fields. DMPT is a derivative of the naturally occurring amino acid methionine and has been found to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to work by regulating the expression of genes involved in various biological processes. 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to activate the mTOR signaling pathway, which plays a key role in cell growth and metabolism. 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has also been found to increase the expression of genes involved in antioxidant defense and immune function.
Biochemical and Physiological Effects:
5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to have a wide range of biochemical and physiological effects. In animal studies, 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been found to increase feed intake, improve feed efficiency, and promote growth. 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has also been shown to increase muscle protein synthesis and reduce muscle protein breakdown. In addition, 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been found to improve immune function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has several advantages for use in lab experiments, including its low toxicity and high stability. 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol is also relatively easy to synthesize and can be obtained in large quantities. However, 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol may have limitations in certain experiments due to its potential effects on gene expression and metabolism.

Future Directions

There are several future directions for research on 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol, including further investigation of its mechanism of action and potential applications in medicine and agriculture. 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol may also have potential as a dietary supplement for humans, as it has been shown to have beneficial effects on muscle protein synthesis and immune function. Further research is needed to fully understand the potential of 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol and its applications in various fields.

Synthesis Methods

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol can be synthesized using a variety of methods, including the reaction of 3,5-dimethyl-1H-pyrazole-1-carboxaldehyde with ethyl 4-amino-1,2,4-triazole-3-thiol in the presence of a catalyst. Other methods include the reaction of 3,5-dimethyl-1H-pyrazole-1-carboxylic acid with thiosemicarbazide followed by cyclization.

Scientific Research Applications

5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields, including animal nutrition, agriculture, and medicine. In animal nutrition, 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been shown to improve feed efficiency and promote growth in pigs and chickens. In agriculture, 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been found to increase crop yield and improve plant growth. In medicine, 5-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol has been investigated for its potential use in treating various diseases, including cancer and Alzheimer's disease.